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Tyrphostin A1 Stability Data

The table below summarizes the key stability information for Tyrphostin A1:

Form
Storage
Temperature

Stability
Duration

Additional Conditions

Lyophilized
(Powder)

-20°C 36 months Keep desiccated [1] [2]

In Solution
(DMSO)

-20°C 1 month Aliquot to avoid repeated freeze-thaw
cycles [1] [2]

In Solution
(DMSO)

-80°C 2 years Aliquot to avoid repeated freeze-thaw
cycles [2]

Frequently Asked Questions

What is the solubility of Tyrphostin A1? It is soluble in DMSO at a concentration of at least 100

mg/mL (approximately 542.92 mM) [2].
Why is it crucial to aliquot the stock solution? Aliquotting is recommended to prevent multiple

freeze-thaw cycles, which can lead to a loss of the compound's potency over time [1] [2].
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What is the primary documented mechanism of action of Tyrphostin A1? It inhibits CD40L-

stimulated IL-12 production in macrophage cultures and the antigen-induced generation of Th1 cells.
It is also noted as a very weak inhibitor of tyrosine kinase, which makes it useful for differentiating

kinase-mediated effects from non-specific ones [2].

Experimental Protocol: Handling and Storage

For optimal results, follow these handling procedures:

Reconstitution: Prepare a stock solution in DMSO. The provided data indicates a solubility of ≥100

mg/mL [2].
Aliquotting: Immediately upon reconstitution, aliquot the stock solution into single-use volumes to

minimize freeze-thaw cycles.
Storage: Store the aliquots according to your usage needs:

For short-term use (within one month), store at -20°C.
For long-term storage (up to two years), store at -80°C [1] [2].

Thawing: Thaw aliquots at room temperature immediately before use. Do not re-freeze unused
portions.

Documented Signaling Pathway

The biological activity of Tyrphostin A1 involves the modulation of a specific signaling pathway that leads

to reduced IL-12 production. The diagram below illustrates this mechanism.
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Troubleshooting Guide

Problem: Loss of Potency in Experiments

Potential Cause: Repeated freezing and thawing of the stock solution or using a solution
stored at -20°C for over one month.

Solution: Prepare fresh, single-use aliquots from a stock stored at -80°C [1] [2].

Problem: Inconsistent Cellular Response

Potential Cause: As a weaker tyrosine kinase inhibitor, observed effects at lower

concentrations may be due to its documented primary mechanism (inhibition of IL-12
production and Th1 cell generation) rather than kinase inhibition [2].

Solution: Use Tyrphostin A1 as a control to differentiate between specific tyrosine kinase
inhibition and other cellular effects. Consider its IC50 of >1250 μM for EGFR kinase when

interpreting results [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s546119?utm_src=pdf-body-img
https://www.adooq.com/tyrphostin-a1.html
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.smolecule.com/products/s546119?utm_src=pdf-body
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.smolecule.com/products/s546119?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Information for Your Research

The stability profile of Tyrphostin A1 is well-established. For reliable experimental results, the most critical

practices are proper storage at -20°C or -80°C and aliquoting the DMSO stock solution to maintain

potency.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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